Cas no 1413395-23-9 (2-(2,6-DIFLUORO-4-(METHYLSULFONYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE)
1413395-23-9 structure
Product Name:2-(2,6-DIFLUORO-4-(METHYLSULFONYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
CAS No:1413395-23-9
MF:C13H17BF2O4S
MW:318.144490003586
CID:2120926
Update Time:2023-11-19
2-(2,6-DIFLUORO-4-(METHYLSULFONYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,6-difluoro-4-(methylsulfonyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- CID 129322989
- 1,3,2-Dioxaborolane, 2-[2,6-difluoro-4-(methylsulfonyl)phenyl]-4,4,5,5-tetramethyl-
- 2-(2,6-DIFLUORO-4-(METHYLSULFONYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
-
- Inchi: 1S/C13H17BF2O4S/c1-12(2)13(3,4)20-14(19-12)11-9(15)6-8(7-10(11)16)21(5,17)18/h6-7H,1-5H3
- InChI Key: HFVAMJJLBRHAJB-UHFFFAOYSA-N
- SMILES: S(C)(C1C=C(C(B2OC(C)(C)C(C)(C)O2)=C(C=1)F)F)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 475
- Topological Polar Surface Area: 61
Experimental Properties
- Density: 1.27±0.1 g/cm3(Predicted)
- Boiling Point: 419.4±45.0 °C(Predicted)
2-(2,6-DIFLUORO-4-(METHYLSULFONYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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